Cas no 2217-06-3 (Benzene,1,1'-thiobis[2,4,6-trinitro-)

• Product Name: Benzene,1,1'-thiobis[2,4,6-trinitro-
• CAS No: 2217-06-3
• MF: C₁₂H₄N₆O₁₂S
• MW: 456.258160591125
• CID: 274324
• PubChem ID: 316175
• Update Time: 2025-04-19

Benzene,1,1'-thiobis[2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-thiobis[2,4,6-trinitro-
• Bis(2,4,6-trinitrophenyl)sulfide;Picryl sulfide;2,4,6-Trinitrophenyl sulfide;2,4,6,2',4',6'-Hexanitrodiphenyl sulfide;Dipicryl sulfide;Dipicryl sulphide;UN 0401;NSC 243670;bis(2,4,6-trinitrophenyl) sulphide
• 1,1'-Thiobis[2,4,6-trinitrobenzene]
• UN 2852 (Salt/Mix)
• NS00050210
• Benzene,1'-thiobis[2,4,6-trinitro-
• UN0401
• Dipicryl sulfide, wetted with not <10% water, by mass
• Benzene, 1,1'-thiobis[2,4,6-trinitro-
• EINECS 218-704-3
• 2,4,6,2',4',6'-Hexanitrodiphenyl sulfide
• UNII-XL78QN6UV5
• UN 0401
• Bis(2,4,6-trinitrophenyl)sulfide
• Dipikrylsulfid
• 2,2',4,4',6,6'-Hexanitrodiphenyl sulfide
• Benzene, 1,1'-thiobis(2,4,6-trinitro-
• Dipicryl sulfide, dry or wetted with <10% water, by mass
• Bis(2,4,6-trinitrophenyl) sulphide
• Dipicryl sulfide, wetted with not <10% water, by mass [UN2852] [Flammable solid]
• Dipicryl sulfide, dry or wetted with <10% water, by mass [UN0401] [Explosive 1.1D]
• 2,4,6-Trinitrophenyl sulfide
• 1,3,5-trinitro-2-(2,4,6-trinitrophenyl)sulfanylbenzene
• 2217-06-3
• XHJPTLWIOZRBQB-UHFFFAOYSA-N
• Dipicryl sulphide
• SCHEMBL3307495
• UN2852
• 1,3,5-Trinitro-2-[(2,4,6-trinitrophenyl)sulfanyl]benzene #
• 2,6-Trinitrophenyl sulfide
• NSC243670
• DTXSID60883811
• NSC 243670
• 2,6,2',4',6'-Hexanitrodiphenyl sulfide
• Dipicryl sulfide
• NSC-243670
• Picryl sulfide
• XL78QN6UV5
• Bis(2,6-trinitrophenyl)sulfide

• Inchi： 1S/C12H4N6O12S/c19-13(20)5-1-7(15(23)24)11(8(2-5)16(25)26)31-12-9(17(27)28)3-6(14(21)22)4-10(12)18(29)30/h1-4H
• InChI Key： XHJPTLWIOZRBQB-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 455.96082
• Monoisotopic Mass: 455.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 300Ų

Experimental Properties

• Density: 1.8964 (rough estimate)
• Boiling Point: 531.3°Cat760mmHg
• Flash Point: 275.1°C
• Refractive Index: 1.7000 (estimate)
• PSA: 258.84
• LogP: 6.42620